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Compound of Interest

Compound Name: N-Ethyl-n-butylamine

Cat. No.: B155137

This technical guide provides a comprehensive overview of the safety data for N-Ethyl-n-
butylamine (CAS Number 13360-63-9), intended for researchers, scientists, and drug

development professionals. The information is compiled from various safety data sheets and
toxicological databases.

Chemical and Physical Properties

N-Ethyl-n-butylamine is a secondary aliphatic amine with the molecular formula CeH1sN.[1][2]
It is a colorless to pale yellow liquid with a characteristic amine-like or ammonia-like odor.[1][2]

[3][4] This compound is partially soluble in water but miscible with organic solvents such as
alcohol and ether.[1][5]
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Property Value Source

Molecular Weight 101.19 g/mol [1112113114]

Boiling Point 108 - 108.5 °C at 760 mmHg [11[3]I5]

] ] Approximately -78 °C to -87.87

Melting Point oc [11[31[5]
Approximately 0.74 g/mL at 25

Density P YR [1](5]
°C

Flash Point 12 - 18.3 °C (closed cup) [1][5][6]

Vapor Pressure

18 - 27.0 mmHg at 20-25 °C

[417]

Vapor Density

3.5 (heavier than air)

[1](7]

Refractive Index

Approximately 1.405 at 20 °C

[1]141(5]

Water Solubility

Partially soluble

[1](31[5]

Toxicological Data

The acute toxicity of N-Ethyl-n-butylamine has been evaluated through oral administration in

animal models. It is classified as harmful if swallowed.[1][8]

Test Species Route Value Source
LD50 Rat Oral 310 mg/kg [9]
LD50 Mouse Oral 418 mg/kg 9]
LC50 Rat Inhalation 500 ppm/4h [4]

Hazard Identification and Classification

N-Ethyl-n-butylamine is a flammable and corrosive substance that can cause severe skin

burns and eye damage.[1] It is also harmful if swallowed or inhaled.[1]

e GHS Hazard Classifications:
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[e]

Flammable Liquid: Category 2[6][8]

o

Acute Toxicity, Oral: Category 4[6][8]

[¢]

Skin Corrosion/Irritation: Category 1B[6][8]

[¢]

Serious Eye Damage/Eye Irritation: Category 1[8]

e Hazard Statements:
o H225: Highly flammable liquid and vapor.[6][10]
o H302: Harmful if swallowed.[6][10]
o H314: Causes severe skin burns and eye damage.[6][10]

Experimental Protocols

The toxicological data presented are typically determined using standardized experimental
protocols, such as those established by the Organisation for Economic Co-operation and
Development (OECD).

Acute Oral Toxicity (LD50)

The oral LD50 values cited are likely determined following a protocol similar to OECD Test
Guideline 425 (Up-and-Down Procedure).

o Principle: This method is a stepwise procedure where a single animal is dosed at a time. If
the animal survives, the dose for the next animal is increased; if it dies, the dose is
decreased. This continues until a series of outcomes are obtained that allow for the
calculation of the LD50 with a reduced number of animals compared to classical methods.

» Methodology:
o Animal Selection: Typically, rats or mice are used.

o Housing and Fasting: Animals are housed in appropriate conditions and fasted (e.qg.,
overnight for rats) before dosing to reduce variability in gastric absorption.
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o Administration: The test substance is administered orally in a single dose via gavage.

o Observation: Animals are observed for mortality and clinical signs of toxicity for at least 14
days. Observations include changes in skin, fur, eyes, and behavior. Body weight is
recorded weekly.

o Endpoint: The LD50 is calculated using the maximum likelihood method based on the
survival/death outcomes at different dose levels.

Skin Corrosion/lrritation

The corrosive nature of N-Ethyl-n-butylamine would be assessed following a protocol similar
to OECD Test Guideline 404 (Acute Dermal Irritation/Corrosion).

e Principle: The substance is applied to a small area of the skin of a single animal. The degree
of irritation or corrosion is evaluated at specific intervals. A tiered testing strategy is often
employed, starting with in vitro methods to minimize animal testing.

o Methodology:
o Animal Selection: The albino rabbit is the preferred species.

o Application: A small amount (0.5 mL of liquid or 0.5 g of solid) of the test substance is
applied to a shaved patch of skin and covered with a gauze patch.

o Exposure: The exposure duration is typically 4 hours.

o Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24,
48, and 72 hours after patch removal. The observations may continue for up to 14 days to
assess the reversibility of the effects.

o Endpoint: The substance is classified as corrosive if it causes irreversible tissue damage.

Eye Irritation/Corrosion

Given its classification as causing severe eye damage, the assessment would follow a protocol
like OECD Test Guideline 405 (Acute Eye Irritation/Corrosion).
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e Principle: A single dose of the substance is applied to the eye of one animal. The degree of
eye irritation or corrosion is observed and scored over a specific period. Similar to skin
testing, a weight-of-the-evidence approach, including in vitro data, is used to avoid
unnecessary animal testing.

o Methodology:
o Animal Selection: Albino rabbits are typically used.

o Application: A small amount (0.1 mL of liquid or not more than 100 mg of a solid) of the
test substance is instilled into the conjunctival sac of one eye. The other eye serves as a
control.

o Observation: The eyes are examined at 1, 24, 48, and 72 hours after application. The
cornea, iris, and conjunctiva are evaluated for opacity, inflammation, and other effects.
Observations may continue for up to 21 days.

o Endpoint: The substance is classified based on the severity and reversibility of the
observed eye lesions.

Visualized Workflows
Hazard Identification and Response
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First Aid Measures

Do NOT Induce Vomiting
Rinse Mouth with Water
Seek Medical Attention

Rinse with Plenty of Water
for at least 15 minutes

Hazard Identification S D e AT

Harmful if Swallowed
Causes Severe Skin Burns
and Eye Damage

Remove Contaminated Clothing
Flush Skin with Plenty of Water
for at least 15 minutes
Seek Medical Attention

N-Ethyl-n-butylamine
CAS: 13360-63-9

>| Highly Flammable Liquid
and Vapor

Move to Fresh Air
Give Atrtificial Respiration if Needed
Seek Medical Attention

Click to download full resolution via product page

Caption: Hazard identification and corresponding first aid measures for N-Ethyl-n-butylamine.

Firefighting and Spill Response Workflow
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Fire or Spill Involving
N-Ethyl-n-butylamine

Spill

Fire Response ¢ ¢ Spill Response

Use Water Spray, Alcohol-Resistant Foam, Wear Personal Protective Equipment (PPE):
Dry Chemical, or Carbon Dioxide Gloves, Goggles, Protective Clothing

Wear Self-Contained Breathing Apparatus (SCBA) Prevent Further Leakage
and Full Protective Suit Do Not Let Product Enter Drains

Soak up with Inert Absorbent Material
Dispose of as Hazardous Waste

Click to download full resolution via product page
Caption: Workflow for firefighting and spill response procedures.

Handling and Storage

» Handling: Avoid inhalation of vapor or mist. Do not get in eyes, on skin, or on clothing. Keep
away from heat, sparks, and flame.[9]

o Storage: Keep the container tightly closed in a dry and well-ventilated place. Containers that
are opened must be carefully resealed and kept upright to prevent leakage.[1]

Stability and Reactivity

+ Chemical Stability: Stable under recommended storage conditions.[1][9]

e Incompatible Materials: Strong oxidizing agents, acid anhydrides, acid chlorides, acids, and
carbon dioxide.[1][9]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b155137?utm_src=pdf-body-img
https://jsaae.or.jp/wp-content/uploads/2023/12/5-S-13.pdf
https://midsis.rempec.org/en/find-chemical/n-ethyl-butylamine
https://midsis.rempec.org/en/find-chemical/n-ethyl-butylamine
https://jsaae.or.jp/wp-content/uploads/2023/12/5-S-13.pdf
https://midsis.rempec.org/en/find-chemical/n-ethyl-butylamine
https://jsaae.or.jp/wp-content/uploads/2023/12/5-S-13.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Hazardous Decomposition Products: Under fire conditions, hazardous decomposition
products such as carbon oxides and nitrogen oxides can be formed.[1][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. N-ETHYL BUTYLAMINE — Maritime Integrated Decision Support Information System on
Transport of Chemical Substances [midsis.rempec.org]

. gassnova.no [gasshova.no]
. benchchem.com [benchchem.com]

. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

2
3
4
» 5. moorparkcollege.edu [moorparkcollege.edu]
6. youtube.com [youtube.com]

7. oecd.org [oecd.org]

8. oecd.org [oecd.org]

9. jsaae.or.jp [jsaae.or.jp]

e 10. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

 To cite this document: BenchChem. [In-Depth Technical Guide: N-Ethyl-n-butylamine (CAS
13360-63-9)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155137#n-ethyl-n-butylamine-cas-number-13360-63-
9-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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